5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide

• IUPAC Name: 5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxothiolan-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C15H13ClN2O6S/c16-12-7-10(18(20)21)1-2-11(12)13-3-4-14(24-13)15(19)17-9-5-6-25(22,23)8-9/h1-4,7,9H,5-6,8H2,(H,17,19)
• InChI Key: XFQRPEZWTRHOCD-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C15H13ClN2O6S
• Molecular Weight: 384.8 g/mol
• CAS No.: 951900-87-1

Description

5-(2-chloro-4-nitrophenyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C15H13ClN2O6S and its molecular weight is 384.79. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Agent Development

Compounds structurally related to the one have been investigated for their potential in therapeutic applications. For instance, furan-carboxamide derivatives have been identified as potent inhibitors of lethal H5N1 influenza A viruses, highlighting the significance of such compounds in antiviral research. This suggests that the specific furan-carboxamide structure could be explored for its antiviral properties, particularly against highly pathogenic strains of influenza (Yongshi et al., 2017).

Chemical Synthesis and Characterization

Several studies have focused on the synthesis and characterization of furan and thiophene derivatives, emphasizing their versatile applications in chemistry. These compounds often serve as key intermediates in the synthesis of more complex molecules. For example, novel fluorescent crosslinked aromatic polyamides containing thiophene and furane groups have been synthesized, which could offer insights into the development of new materials with specific optical properties (Sánchez et al., 2015).

Antimicrobial and Antioxidant Activities

Compounds with nitrofuran moieties have been examined for their antimicrobial and antioxidant activities. Such studies are crucial for the discovery of new antibiotics and compounds that can combat oxidative stress in biological systems. The synthesis and investigation of compounds similar to the one could provide valuable data on their efficacy against various microbial strains and their potential antioxidant properties (Devi et al., 2010).